Cas no 15456-95-8 (2-Benzothiazolol,2-acetate)

2-Benzothiazolol,2-acetate structure
2-Benzothiazolol,2-acetate structure
Product Name:2-Benzothiazolol,2-acetate
CAS No:15456-95-8
MF:C9H7NO2S
MW:193.222380876541
CID:98656
PubChem ID:4169650
Update Time:2025-04-18

2-Benzothiazolol,2-acetate Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolol,2-acetate
    • 2-Benzothiazolol,acetate(ester)(8CI)
    • 1,3-benzothiazol-2-yl acetate
    • SCHEMBL5131881
    • 15456-95-8
    • AKOS024327352
    • Inchi: 1S/C9H7NO2S/c1-6(11)12-9-10-7-4-2-3-5-8(7)13-9/h2-5H,1H3
    • InChI Key: GLFGFXDDVYKLKP-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)OC(C)=O

Computed Properties

  • Exact Mass: 193.01981
  • Monoisotopic Mass: 193.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 39.19
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